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Compound of Interest

Compound Name: Ethyl 10-Bromodecanoate

Cat. No.: B1580412

This guide provides immediate safety, operational, and disposal protocols for the handling of
Ethyl 10-Bromodecanoate (CAS No. 55099-31-5) in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this compound.

1. Hazard ldentification and Immediate Precautions

Ethyl 10-Bromodecanoate is classified as a substance that causes skin irritation (H315) and
serious eye irritation (H319)[1][2][3][4]. It is a colorless to almost colorless clear liquid[3].

Core Hazards:

» Skin Irritation: Prolonged or repeated contact can cause skin irritation[1][2][3].
e Serious Eye Irritation: Contact with eyes can cause significant irritation[1][2][3].
Immediate First Aid:

« If on Skin: Immediately wash the affected area with plenty of water. If skin irritation occurs,
seek medical advice[1][5]. Contaminated clothing should be removed and washed before
reuse[1][3].

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[1][3].
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e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell[1].

« If Swallowed: Rinse mouth and seek medical advice[1].

2. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). Butyl rubber
gloves may also be suitable for
esters but are not
recommended for halogenated

solvents.

To prevent skin contact and
irritation. Nitrile and neoprene
gloves offer good resistance to
a range of chemicals, including
esters and halogenated
compounds. Always inspect

gloves for integrity before use.

Eye and Face Protection

Chemical safety goggles. A
face shield should be worn
over safety goggles when

there is a risk of splashing.

To protect against splashes
that can cause serious eye

irritation.

Body Protection

A flame-retardant lab coat,
buttoned, with sleeves

extending to the wrist.

To protect skin and personal

clothing from accidental spills.

Footwear

Closed-toe and closed-heel

shoes.

To protect feet from spills and

falling objects.

Respiratory Protection

Generally not required if
handled in a well-ventilated
area or a chemical fume hood.
If vapors/aerosols are
generated, a NIOSH/MSHA
approved respirator with an
organic vapor cartridge is

necessary.

To prevent inhalation of any

potential mists or vapors.
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3. Operational Plan: Step-by-Step Handling Procedure

This workflow is designed to ensure the safe handling of Ethyl 10-Bromodecanoate from
receipt to disposal.
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4 Preparation h

[ Designate a well-ventilated work area (fume hood). j

A4

[ Assemble and inspect all required PPE. j

\4

[ Gather all necessary equipment and reagents. j

\4

[ Ensure a spill kit is readily accessible. j
AN J

S~
Hanglin
\A ¢

Don appropriate PPE.

[ Carefully handle and dispense Ethyl 10-Bromodecanoate, avoiding skin and eye contact. j

\4

[ Keep the container tightly closed when not in use. j

4 Post-Handli,‘ E & Cleanup h

[ Decontaminate work surfaces and equipment. j

\4

[ Remove PPE in the correct order to avoid contamination. j

Wash hands thoroughly with soap and water.

Waste Disposal

Segregate waste as 'Halogenated Organic Waste'.

[ Label the waste container clearly and accurately. j

A4

[ Store waste in a designated, secondary containment area. j

A4

[ Arrange for disposal through the institution's hazardous waste program. j
/

AN

Click to download full resolution via product page

Figure 1. Workflow for Safe Handling of Ethyl 10-Bromodecanoate.
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4. Emergency and Spill Response

In Case of a Spill:

o Alert Personnel: Immediately alert others in the vicinity.

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

o Assess the Spill: Determine the extent of the spill and if it can be safely managed by
laboratory personnel.

» Don PPE: Wear appropriate PPE, including respiratory protection if necessary.

o Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads) to contain and absorb the liquid.

o Cleanup: Carefully collect the absorbed material and place it into a sealed, labeled container
for hazardous waste disposal.

e Decontaminate: Clean the spill area with soap and water.

o Report: Report the incident to the laboratory supervisor and the institution's environmental
health and safety office.

5. Disposal Plan

Ethyl 10-Bromodecanoate is a halogenated organic compound and must be disposed of as
hazardous waste.

o Waste Collection: Collect all waste containing Ethyl 10-Bromodecanoate, including
contaminated consumables (e.g., gloves, absorbent materials), in a dedicated, properly
labeled, and sealed container.

o Waste Segregation: The waste must be segregated as "Halogenated Organic Waste". Do not
mix with non-halogenated waste streams[4].

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Ethyl 10-Bromodecanoate," and the associated hazards (Skin and Eye
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[rritant).

o Storage: Store the sealed waste container in a designated satellite accumulation area with
secondary containment.

» Final Disposal: Arrange for pickup and disposal through your institution's licensed hazardous
waste disposal service. Under no circumstances should this chemical be disposed of down
the drain.

6. Quantitative Data Summary

Property Value Source
CAS Number 55099-31-5 [1]
Molecular Formula C12H23Br0O2 [2]
Molecular Weight 279.22 g/mol [3]
Appearance CoIorIfess. to Almost colorless 3]
clear liquid
Boiling Point 134 °C /3 mmHg [3]
Purity >96.0% (GC) [3]

Room Temperature
Storage Temperature (Recommended in a cool and [3]
dark place, <15°C)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl 10-Bromodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580412#personal-protective-equipment-for-
handling-ethyl-10-bromodecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.fishersci.dk/store/msds?partNumber=10429640&countryCode=DK&language=en
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://emergency.weill.cornell.edu/spills
https://www.benchchem.com/product/b1580412#personal-protective-equipment-for-handling-ethyl-10-bromodecanoate
https://www.benchchem.com/product/b1580412#personal-protective-equipment-for-handling-ethyl-10-bromodecanoate
https://www.benchchem.com/product/b1580412#personal-protective-equipment-for-handling-ethyl-10-bromodecanoate
https://www.benchchem.com/product/b1580412#personal-protective-equipment-for-handling-ethyl-10-bromodecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

